Cas no 2171593-20-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
- 2171593-20-5
- EN300-1489657
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
-
- Inchi: 1S/C25H28N2O6/c28-16-6-5-13-27(14-16)24(31)22(11-12-23(29)30)26-25(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22,28H,5-6,11-15H2,(H,26,32)(H,29,30)
- InChI Key: MZFGXUROZKACDR-UHFFFAOYSA-N
- SMILES: OC1CCCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 116Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489657-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1489657-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1489657-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1489657-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1489657-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1489657-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1489657-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1489657-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1489657-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1489657-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid |
2171593-20-5 | 100mg |
$2963.0 | 2023-09-28 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid
Research Briefing on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid (CAS: 2171593-20-5)
In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid (CAS: 2171593-20-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme modulation. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxypiperidine moiety makes it a versatile intermediate in peptide synthesis and a candidate for further pharmacological evaluation.
Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its stability, reactivity, and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with biological targets, providing insights into its mechanism of action.
One of the key findings from recent research is the compound's ability to serve as a scaffold for the development of protease inhibitors. The hydroxypiperidine group, in particular, has been shown to interact with the active sites of certain proteases, making it a promising candidate for the treatment of diseases such as cancer and viral infections. Furthermore, the Fmoc group enhances the compound's solubility and stability, which are critical factors for its application in drug delivery systems.
In vitro studies have demonstrated the compound's low cytotoxicity and favorable pharmacokinetic properties, suggesting its potential for further development as a therapeutic agent. However, challenges remain, including the need for optimization of its synthetic pathway to improve yield and scalability. Future research directions may include the exploration of its derivatives and the evaluation of their biological activities in preclinical models.
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid represents a promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Continued investigation into its applications and mechanisms of action will likely contribute to the advancement of novel therapeutic strategies.
2171593-20-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-hydroxypiperidin-1-yl)-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)